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Compound of Interest

Compound Name: Food Blue 1

Cat. No.: B1200817 Get Quote

In-Depth Technical Guide: Erioglaucine
Disodium Salt
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Erioglaucine disodium salt, a widely

used synthetic triphenylmethane dye. This document consolidates key chemical and physical

data, explores its applications in research and industry, and details relevant experimental

protocols.

Core Chemical and Physical Data
Erioglaucine disodium salt, systematically known as Brilliant Blue FCF, is a water-soluble

colorant with applications spanning the food, pharmaceutical, and cosmetic industries, as well

as having specific uses in scientific research. Its chemical identity and core properties are

summarized below.
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Property Value References

CAS Number 3844-45-9 [1][2][3][4]

Molecular Formula C₃₇H₃₄N₂Na₂O₉S₃ [2][4]

Alternate Formula C₃₇H₃₄N₂O₉S₃·2Na [1][3]

Molecular Weight 792.85 g/mol [1][2]

Alternate Names
Brilliant Blue FCF, Acid Blue 9,

FD&C Blue No. 1
[1][3]

Color Index Number 42090 [1]

EINECS Number 223-339-8 [4]

Melting Point 283 °C (decomposes)

Solubility in Water 1 mg/mL

Experimental Protocols
Protein Staining with Erioglaucine Disodium Salt
Erioglaucine disodium salt can be utilized as a reactive stain for proteins in various analytical

techniques. The following protocol outlines a general procedure for its use.

Materials:

Erioglaucine disodium salt solution (concentration to be optimized based on application)

Fixing solution (e.g., methanol:acetic acid:water mixture)

Destaining solution (e.g., dilute acetic acid)

Protein sample (e.g., on a polyacrylamide gel)

Procedure:

Fixation: Following electrophoresis, immerse the gel in a fixing solution for a minimum of 30

minutes to precipitate the proteins within the gel matrix.
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Staining: Remove the fixing solution and immerse the gel in the Erioglaucine disodium salt

staining solution. Agitate gently for 1-2 hours at room temperature.

Destaining: Transfer the gel to a destaining solution to remove the background stain,

allowing for the visualization of protein bands. This step may require several changes of the

destaining solution.

Visualization and Documentation: Once the desired contrast is achieved, the gel can be

visualized and documented using an appropriate imaging system.

Logical Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control of Erioglaucine

disodium salt for use in research applications.
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Quality Control Workflow for Erioglaucine Disodium Salt.

This guide serves as a foundational resource for professionals working with Erioglaucine

disodium salt. For specific applications, further optimization of protocols and consultation of

detailed safety data sheets are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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